BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Managing and cleaning large datasets from the
Born in Bradford study.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NHS-BiB

Navigating the Born in Bradford Data: A
Technical Support Guide

This technical support center provides researchers, scientists, and drug development
professionals with essential guidance for managing and cleaning the large and complex
datasets from the Born in Bradford (BiB) study. Find answers to frequently asked questions and
troubleshoot common issues to ensure the integrity and validity of your research.

Frequently Asked Questions (FAQs)
1. How do I gain access to the Born in Bradford dataset?

To access the BiB data, you must first submit an Expression of Interest (Eol) form.[1] This form
should be sent to --INVALID-LINK--.[1][2][3] Before submitting, it is highly recommended to
review the "Guidance for Collaborators," the "Data Summary" for a high-level overview, and the
detailed "Data Dictionary" available on GitHub to understand the available variables.[1][2]

2. What is the approval process for a data request?

The BiB Executive Committee reviews data requests on a monthly basis. You can typically
expect to be informed of the outcome within one week of their meeting.[1]

3. Is there a cost associated with accessing the data?
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Yes, there is a fee for accessing BiB data. This is because the study does not receive specific
funding to cover the costs of providing data extracts to individual research projects. The cost
will vary depending on the complexity and scope of your data request.[1][2]

4. How long will it take to receive the data after my request is approved?

Following approval, you will need to sign a Data Sharing Contract (DSC) and a Data Sharing
Agreement (DSA).[1] The timeline for receiving the data depends on how quickly these
agreements are returned. Once the signed agreements are received, an analyst will contact
you to finalize your data requirements. The aim is to provide the data within two weeks of this
point, although more complex requests may take longer.[1]

5. What types of data are available in the Born in Bradford study?
The BIB study is a rich resource containing a wide variety of data types. This includes:

e Questionnaire Data: Information on demographics, physical and mental health, and
socioeconomic factors collected from mothers, partners, and children at various time points.

[3]

» Biological Samples: Stored samples include pregnancy blood and urine, as well as cord
blood.[4]

» Routine Data Linkage: With participant consent, the study links to routine health and
education records, providing longitudinal data on health outcomes and educational
development.[3][4][5][6] This includes GP records, hospital admissions, and A&E data.[3]

¢ Genetic and Metabolomic Data: Exome sequencing and metabolomics data are available for
a significant portion of the cohort.[4][7]

6. How is the data de-identified?

To protect participant confidentiality, all personal identification is removed from the datasets
provided to researchers. The data is identified only by a unique study ID number.[5]

Troubleshooting Common Data Cleaning Issues
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Effectively cleaning and preparing the Born in Bradford dataset is crucial for robust analysis.
Below are common challenges and recommended approaches.

Issue 1: Handling Missing Data
e Problem: Missing data is a common feature of large, longitudinal studies.

e Solution: It is important to first identify the patterns of missingness. Stata's xtset command
can be useful for this in panel data.[8] Depending on the nature of the missing data, various
imputation techniques can be employed, such as mean, median, regression-based, or
multiple imputation.[8]

Issue 2: Ensuring Consistency Over Time

e Problem: In a longitudinal study, variables that are expected to be static (e.g., date of birth)
or change predictably (e.g., age) may have inconsistencies across different data collection

waves.

» Solution: Cross-visit checks are essential.[9] This involves comparing data for the same
participant across different time points to identify and rectify discrepancies. For example, if a
participant's date of birth is recorded differently at two separate visits, this needs to be
investigated and corrected.

Issue 3: Dealing with Outliers and Errors
o Problem: Datasets can contain errors from data entry or measurement.

o Solution: A thorough data review is necessary to identify unallowed categorical values or
values that are out of a plausible range.[10] For instance, checking age by grade level can
help identify inconsistencies.[10] It is also crucial to check for invalid or non-unique study
IDs.[10]

Issue 4: Harmonizing Data from Different Sources

e Problem: The BIiB study links to various routine datasets, which may have different coding
systems or formats.
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» Solution: Data harmonization is key. This involves creating a standardized format for
variables across different sources.[11] This may require recoding variables to ensure they
are comparable. It is vital to record every step of this process to ensure reproducibility.[11]

Quantitative Data Summary

The following tables provide a summary of the Born in Bradford cohort demographics and
available data.

Table 1: Original Cohort Recruitment (2007-2011)

Participant Group Number Recruited
Pregnant Women 12,453[3]
Pregnancies 13,776[4]

Partners 3,448[4]

Table 2: Ethnic Composition of the Original Cohort

Ethnicity Approximate Percentage
South Asian 50%]3]
Non-South Asian 50%]3]

Table 3: Available Biological Samples

Sample Type Number Available
Pregnancy Blood 11,625[4][7]
Pregnancy Urine 6,996[4][7]

Cord Blood 9,303[41[7]

Table 4: Genetic and Metabolomic Data Availability
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Data Type Participant Group Number Available
Exome Sequencing Mothers 10,531[4][7]

Exome Sequencing Children 9,158[4][7]
Metabolomics Pregnancy Samples 11,479[4][7]
Metabolomics Cord Blood 7,890[41[7]
Metabolomics Children's Samples (age 2) 2,108[4][7]

Experimental Protocols & Workflows
Data Access Workflow

The process for accessing Born in Bradford data follows a structured path to ensure proper
governance and ethical oversight.
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Data Access Workflow for the Born in Bradford Studly.

General Data Cleaning Protocol

A systematic approach to data cleaning is essential for preparing the Born in Bradford dataset
for analysis.
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:
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A General Protocol for Cleaning Longitudinal Cohort Data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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